Cas no 3368-21-6 (3-(4-Isopropylphenyl)acrylic Acid)

• Product Name: 3-(4-Isopropylphenyl)acrylic Acid
• CAS No: 3368-21-6
• Molecular Formula: C₁₂H₁₄O₂
• Molecular Weight: 190.238
• MDL: MFCD00016544
• CID: 84717
• PubChem ID: 719753

3-(4-Isopropylphenyl)acrylic Acid Properties

Names and Identifiers

• 4-Isopropylcinnamic acid
• 3-(4-Isopropylphenyl)acrylic acid
• 4-isopropyl-cinnamic acid
• 4-iso-Propylcinnamic acid
• 4-Isopropyl-zimtsaeure
• Cuminalessigsaeure
• p-isopropylcinnamic acid
• p-Isopropyl-zimtsaeure
• RARECHEM AL BK 0112
• 3-[4-(1-Methylethyl)phenyl]-2-propenoic acid
• NSC 216
• SCHEMBL1711780
• (E)-3-(4-Isopropyl-phenyl)-acrylic acid
• CHEMBL1391961
• NSC-216
• HMS1577J21
• 2-Propenoic acid, 3-(4-(1-methylethyl)phenyl)-
• EN300-10955
• Z2311574705
• NCGC00246519-01
• UNII-F64WLF2L8G
• 3-[4-(propan-2-yl)phenyl]prop-2-enoic acid
• 2-Propenoic acid, 3-[4-(1-methylethyl)phenyl]-
• (2E)-3-[4-(propan-2-yl)phenyl]prop-2-enoic acid
• BB 0323216
• AKOS025310075
• (E)-3-(4-isopropylphenyl)acrylic acid
• F3095-3193
• SCHEMBL819055
• 2-Propenoic acid,3-[4-(1-methylethyl)phenyl]-
• HMS2753N04
• 2-Propenoic acid, 3-[4-(1-methylethyl)phenyl]-, (2E)-
• trans-4-Isopropylcinnamic acid
• (E)-3-(4-propan-2-ylphenyl)prop-2-enoic acid
• 3368-21-6
• 2-Propenoic acid, 3-(4-(1-methylethyl)phenyl)-, (2E)-
• AI3-23710
• 4-isopropyl-trans-cinnamic acid
• SMR000414813
• 4-Isopropylcinnamic Acid, Predominantly Trans
• EN300-305980
• MFCD00016544
• CS-0154280
• Cinnamic acid, p-isopropyl-
• NSC216
• EINECS 222-138-2
• 4-Isopropylzimtsaure
• A821905
• J-501923
• Opera_ID_1705
• F64WLF2L8G
• NS00048466
• 116373-36-5
• MLS000806999
• AKOS000263464
• (E)-3-(4-isopropylphenyl)acrylicacid
• 11R-0617
• F15986
• (E)-3-(4-isopropylphenyl)prop-2-enoic acid
• BRD-K99320527-001-10-2
• STK083676
• BBL012068
• ALBB-011727
• Cinnamic acid, p-isopropyl- (7CI,8CI); 3-[4-(1-Methylethyl)phenyl]-2-propenoic acid; 3-(4-Isopropylphenyl)-2-propenoic acid; 4-Isopropylcinnamic acid; NSC 216; p-Isopropylcinnamic acid

• MDL： MFCD00016544
• InChIKey： SJDOOXOUSJDYFE-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14O2/c1-9(2)11-6-3-10(4-7-11)5-8-12(13)14/h3-9H,1-2H3,(H,13,14)
• SMILES： CC(C)C1=CC=C(C=C1)C=CC(=O)O
• BRN： 2046679

Computed Properties

• Exact Mass: 190.09900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 190.099
• Heavy Atom Count: 14
• Complexity: 210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 2.90780
• PSA: 37.30000
• Boiling Point: 317 ºC
• Melting Point: 165 ºC
• Flash Point: 222 ºC
• Color/Form: solid
• Solubility: Not determined
• Density: 1.086

3-(4-Isopropylphenyl)acrylic Acid Security Information

• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： Irritant
• Risk Phrases： 36/37/38
• HazardClass：IRRITANT

3-(4-Isopropylphenyl)acrylic Acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%